Cas no 1781592-88-8 (Tert-butyl 3-(hydroxymethyl)-2-methylpyrrolidine-1-carboxylate)
1781592-88-8 structure
Product Name:Tert-butyl 3-(hydroxymethyl)-2-methylpyrrolidine-1-carboxylate
CAS No:1781592-88-8
MF:C11H21NO3
MW:215.289343595505
MDL:MFCD28606652
CID:5612403
PubChem ID:83821544
Update Time:2023-09-04
Tert-butyl 3-(hydroxymethyl)-2-methylpyrrolidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- WS-02668
- tert-butyl 3-(hydroxymethyl)-2-methylpyrrolidine-1-carboxylate
- EN300-3554811
- (2R,3R)-Tert-butyl 3-(hydroxymethyl)-2-methylpyrrolidine-1-carboxylate
- 1781592-88-8
- SCHEMBL21193375
- 2366179-86-2
- 1-Pyrrolidinecarboxylic acid, 3-(hydroxymethyl)-2-methyl-, 1,1-dimethylethyl ester
- Tert-butyl 3-(hydroxymethyl)-2-methylpyrrolidine-1-carboxylate
-
- MDL: MFCD28606652
- Inchi: 1S/C11H21NO3/c1-8-9(7-13)5-6-12(8)10(14)15-11(2,3)4/h8-9,13H,5-7H2,1-4H3
- InChI Key: OUWUIWFTTCJNIM-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(N1CCC(CO)C1C)=O
Computed Properties
- Exact Mass: 215.15214353g/mol
- Monoisotopic Mass: 215.15214353g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 49.8Ų
Experimental Properties
- Density: 1.047±0.06 g/cm3(Predicted)
- Boiling Point: 298.8±13.0 °C(Predicted)
- pka: 14.93±0.10(Predicted)
Tert-butyl 3-(hydroxymethyl)-2-methylpyrrolidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-3554811-1g |
tert-butyl 3-(hydroxymethyl)-2-methylpyrrolidine-1-carboxylate |
1781592-88-8 | 1g |
$699.0 | 2023-09-03 | ||
| Enamine | EN300-3554811-5g |
tert-butyl 3-(hydroxymethyl)-2-methylpyrrolidine-1-carboxylate |
1781592-88-8 | 5g |
$2028.0 | 2023-09-03 | ||
| Enamine | EN300-3554811-10g |
tert-butyl 3-(hydroxymethyl)-2-methylpyrrolidine-1-carboxylate |
1781592-88-8 | 10g |
$3007.0 | 2023-09-03 | ||
| Enamine | EN300-3554811-0.05g |
tert-butyl 3-(hydroxymethyl)-2-methylpyrrolidine-1-carboxylate |
1781592-88-8 | 95.0% | 0.05g |
$587.0 | 2025-03-18 | |
| Enamine | EN300-3554811-0.1g |
tert-butyl 3-(hydroxymethyl)-2-methylpyrrolidine-1-carboxylate |
1781592-88-8 | 95.0% | 0.1g |
$615.0 | 2025-03-18 | |
| Enamine | EN300-3554811-0.25g |
tert-butyl 3-(hydroxymethyl)-2-methylpyrrolidine-1-carboxylate |
1781592-88-8 | 95.0% | 0.25g |
$642.0 | 2025-03-18 | |
| Enamine | EN300-3554811-0.5g |
tert-butyl 3-(hydroxymethyl)-2-methylpyrrolidine-1-carboxylate |
1781592-88-8 | 95.0% | 0.5g |
$671.0 | 2025-03-18 | |
| Enamine | EN300-3554811-1.0g |
tert-butyl 3-(hydroxymethyl)-2-methylpyrrolidine-1-carboxylate |
1781592-88-8 | 95.0% | 1.0g |
$699.0 | 2025-03-18 | |
| Enamine | EN300-3554811-2.5g |
tert-butyl 3-(hydroxymethyl)-2-methylpyrrolidine-1-carboxylate |
1781592-88-8 | 95.0% | 2.5g |
$1370.0 | 2025-03-18 | |
| Enamine | EN300-3554811-5.0g |
tert-butyl 3-(hydroxymethyl)-2-methylpyrrolidine-1-carboxylate |
1781592-88-8 | 95.0% | 5.0g |
$2028.0 | 2025-03-18 |
Tert-butyl 3-(hydroxymethyl)-2-methylpyrrolidine-1-carboxylate Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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